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Compound of Interest

Compound Name: Nonanenitrile

Cat. No.: B147369 Get Quote

The proper handling and disposal of chemical reagents are paramount to ensuring a safe and

compliant laboratory environment. This guide provides detailed, step-by-step procedures for

the safe disposal of nonanenitrile, a combustible nitrile compound that is harmful and poses

environmental risks. Adherence to these protocols is essential for minimizing health risks and

ensuring regulatory compliance.

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, it is crucial to handle nonanenitrile with care in a

well-ventilated area, preferably within a chemical fume hood.[1][2] Avoid all personal contact,

including the inhalation of vapors, which can cause drowsiness and dizziness.[1] Do not eat,

drink, or smoke when working with this substance.[1] Always wash hands thoroughly with soap

and water after handling.[1][2] Containers should be kept securely sealed when not in use and

stored in a cool, dark, well-ventilated location away from incompatible materials such as

oxidizing agents.[2]

Physicochemical Properties of Nonanenitrile
A clear understanding of the properties of nonanenitrile is fundamental to its safe handling

and disposal. The following table summarizes its key quantitative data.
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Property Value

Molecular Formula C₉H₁₇N[2][3]

Molecular Weight 139.24 g/mol [3][4]

CAS Number 2243-27-8[2]

Purity >98.0% (GC)[2][3]

Appearance Colorless to light orange/yellow clear liquid[3]

Melting Point -53 °C (-63.4 °F)[5]

Boiling Point 151 °C (303.8 °F)[5]

Density 0.718 g/cm³ at 25 °C (77 °F)[5]

Vapor Pressure 0.1 mmHg[4]

Standard Operating Procedure for Nonanenitrile
Disposal
This section outlines the procedural steps for the safe collection, management, and disposal of

nonanenitrile waste.

Step 1: Personal Protective Equipment (PPE) Selection
Proper selection and use of PPE are the first line of defense against chemical exposure. When

handling nonanenitrile, the following PPE is mandatory:

Hand Protection: Chemical-resistant nitrile gloves are required.[6][7][8] Nitrile provides a

robust barrier against a wide array of chemicals, including solvents and acids.[7][9]

Eye Protection: Safety glasses with side shields or chemical splash goggles are essential to

protect against splashes.[2]

Skin and Body Protection: A flame-retardant lab coat or antistatic protective clothing should

be worn to protect against skin contact.[5] For large spills, full-body protective clothing may

be necessary.[1]
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Respiratory Protection: If working outside of a fume hood or if there is a risk of inhalation, a

properly fitted respirator with appropriate cartridges is required. For major spills, a self-

contained breathing apparatus may be necessary.[1]

Step 2: Waste Collection and Segregation
Properly segregating and labeling chemical waste is a critical step for compliant disposal.

Container: Collect waste nonanenitrile in a designated, leak-proof, and clearly labeled

hazardous waste container.[1] Ensure the container is compatible with nitriles.

Labeling: The waste container must be labeled with "Hazardous Waste," the full chemical

name "Nonanenitrile," and a clear description of its hazards (e.g., "Combustible," "Toxic,"

"Irritant").

Segregation: Do not mix nonanenitrile with other waste streams, particularly acids, as

contact can liberate highly toxic gas.[1] Keep it segregated from incompatible materials.

Step 3: Spill Management Protocol
In the event of a spill, immediate and correct action is required to mitigate risks.

Evacuate and Ventilate: Evacuate all non-essential personnel from the immediate area and

ensure adequate ventilation.

Contain the Spill: Prevent the spill from entering drains or waterways.[1] Use an inert

absorbent material such as sand, earth, or vermiculite to contain the spill.[1]

Absorb and Collect: Carefully absorb the spilled material.[2] Collect the contaminated

absorbent material using non-sparking tools and place it into a labeled hazardous waste

container for disposal.[1]

Decontaminate: Wash the spill area thoroughly with soap and water, and collect the cleaning

materials for disposal as hazardous waste.[1]

PPE Decontamination: All contaminated clothing and PPE should be decontaminated before

reuse or disposed of as hazardous waste.[1]
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Step 4: Final Disposal Pathway
The final disposal of nonanenitrile must be conducted in accordance with all applicable

federal, state, and local regulations.[2] In the United States, hazardous waste is regulated

under the Resource Conservation and Recovery Act (RCRA), which mandates a "cradle-to-

grave" management system.[10][11][12]

Consult Institutional Guidelines: Adhere to your institution's specific hazardous waste

disposal procedures, which are typically managed by an Environmental Health & Safety

(EH&S) department.

Professional Disposal: Nonanenitrile waste must be disposed of through a licensed

hazardous waste management company.[13] These companies can provide services for

packaging, transport, and final disposal.

Approved Disposal Methods: The preferred method of disposal for organic materials like

nonanenitrile is often high-temperature incineration in a facility equipped with an afterburner

and scrubber system to neutralize harmful combustion byproducts.[2]

Documentation: Ensure all waste transfers are documented using a hazardous waste

manifest, which tracks the waste from your facility to its final disposal site.[14]

Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of nonanenitrile.
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Caption: Logical workflow for the safe disposal of nonanenitrile waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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